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Cat. No.: B8816187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to utilizing stable isotope tracers for the

elucidation of fructose phosphate metabolism. The unique metabolic fate of fructose, distinct

from glucose, has significant implications in various metabolic diseases, including non-alcoholic

fatty liver disease (NAFLD), obesity, and insulin resistance, as well as in cancer metabolism.

Stable isotope tracing offers a powerful methodology to quantitatively track the journey of

fructose-derived carbons through intricate metabolic networks, providing precise

measurements of metabolic fluxes and pathway activities.

Core Metabolic Pathways of Fructose
Fructose metabolism is primarily initiated in the liver, small intestine, and kidneys. Unlike

glucose, its entry into cellular metabolism follows a distinct path:

Phosphorylation: Fructose is first phosphorylated to fructose-1-phosphate (F1P) by the

enzyme fructokinase (ketohexokinase, KHK). This crucial step traps fructose inside the cell.

Cleavage: F1P is then cleaved by aldolase B into two triose phosphates: dihydroxyacetone

phosphate (DHAP) and glyceraldehyde.

Triose Phosphate Metabolism: DHAP can directly enter the glycolytic or gluconeogenic

pathways. Glyceraldehyde is subsequently phosphorylated by triose kinase to
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glyceraldehyde-3-phosphate (G3P), which also integrates into glycolysis or

gluconeogenesis.

This metabolic route bypasses the main regulatory step of glycolysis catalyzed by

phosphofructokinase, leading to a rapid and substantial influx of triose phosphates. These can

then be directed towards glycolysis, gluconeogenesis, the pentose phosphate pathway (PPP)

for nucleotide synthesis, or de novo lipogenesis (DNL) for fatty acid and triglyceride synthesis.

Visualization of Fructose Metabolism
The following diagram illustrates the central pathways of fructose metabolism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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